Cas no 126624-56-4 (Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-3-yl)-)

• Product Name: Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-3-yl)-
• CAS No: 126624-56-4
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 103387
• PubChem ID: 14418143
• Update Time: 2025-04-18

Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1-ethyl-1H-pyrrol-3-yl)-
• Ethanone, 2-chloro-1-(1-ethyl-1H-pyrrol-3-yl)- (9CI)
• 126624-56-4
• 3-(Chloroacetyl)-1-ethyl-1H-pyrrole
• 2-Chloro-1-(1-ethyl-1H-pyrrol-3-yl)ethanone
• 2-chloro-1-(1-ethylpyrrol-3-yl)ethanone

• Inchi： 1S/C8H10ClNO/c1-2-10-4-3-7(6-10)8(11)5-9/h3-4,6H,2,5H2,1H3
• InChI Key： YGLMMTZRFZFABG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CN(C=1)CC)=O

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22